Cas no 62784-61-6 (3-Iodocyclohexanone)

• Product Name: 3-Iodocyclohexanone
• CAS No: 62784-61-6
• MF: C₆H₉IO
• MW: 224.039534330368
• CID: 431444
• PubChem ID: 15582167
• Update Time: 2025-07-02

3-Iodocyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-iodo-
• 3-iodocyclohexan-1-one
• starbld0006901
• 3-iodocyclohexanone
• DTXSID80574875
• SCHEMBL15326932
• 62784-61-6
• 3-Iodocyclohexanone

• Inchi： 1S/C6H9IO/c7-5-2-1-3-6(8)4-5/h5H,1-4H2
• InChI Key： BCQOJHJQCYPXCE-UHFFFAOYSA-N
• SMILES： IC1CC(CCC1)=O

Computed Properties

• Exact Mass: 223.96937
• Monoisotopic Mass: 223.96981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Iodocyclohexanone

Professional Introduction to 3-Iodocyclohexanone (CAS No. 62784-61-6)

3-Iodocyclohexanone, with the chemical formula C₆H₉IO and CAS number 62784-61-6, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic ketone features an iodine substituent at the 3-position of the cyclohexane ring, making it a valuable intermediate in various synthetic pathways. The presence of the iodine atom enhances its reactivity, particularly in cross-coupling reactions, which has garnered considerable attention in recent years.

The compound's structural attributes make it a versatile building block in medicinal chemistry. Its cyclohexanone core is a common motif in natural products and pharmaceuticals, while the iodine atom serves as an excellent handle for further functionalization. This dual functionality has been exploited in the development of novel drug candidates and agrochemicals, where precise molecular modifications are crucial.

In recent years, 3-Iodocyclohexanone has been extensively studied for its role in transition-metal-catalyzed reactions. Notably, its application in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, has been highlighted in several cutting-edge research articles. These reactions enable the formation of carbon-carbon bonds under mild conditions, facilitating the construction of complex molecular architectures. For instance, researchers have utilized 3-Iodocyclohexanone to synthesize biaryl compounds, which are prevalent in many biologically active molecules.

The pharmaceutical industry has also shown interest in 3-Iodocyclohexanone due to its potential as a precursor for antiviral and anticancer agents. A notable study published in Organic Letters demonstrated its use in generating substituted cyclohexenones, which exhibit inhibitory activity against certain enzymes implicated in viral replication. This finding underscores the compound's importance in drug discovery efforts aimed at combating emerging pathogens.

Beyond its synthetic utility, 3-Iodocyclohexanone has found applications in materials science. Its ability to participate in polymerization reactions has been explored for creating novel polymeric materials with tailored properties. These materials could find applications in coatings, adhesives, and even electronic components, where precise control over molecular structure is essential.

The compound's stability under various reaction conditions makes it a preferred choice for long synthetic sequences. Unlike some other halogenated ketones, 3-Iodocyclohexanone remains robust during multiple transformations, ensuring high yields and minimal byproduct formation. This characteristic is particularly valuable in industrial-scale synthesis where efficiency and reproducibility are paramount.

In conclusion, 3-Iodocyclohexanone (CAS No. 62784-61-6) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity have positioned it as a cornerstone intermediate in modern chemical research. As new methodologies emerge and our understanding of molecular interactions deepens, the utility of this compound is expected to expand even further.